Cas no 899935-22-9 (ethyl 4-2-({3-phenyl-1,4-diazaspiro4.5deca-1,3-dien-2-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({3-phenyl-1,4-diazaspiro4.5deca-1,3-dien-2-yl}sulfanyl)acetamidobenzoate
• CAS No: 899935-22-9
• MF: C₂₅H₂₇N₃O₃S
• MW: 449.565184831619
• CID: 6028453
• PubChem ID: 22428698
• Update Time: 2025-06-11

ethyl 4-2-({3-phenyl-1,4-diazaspiro4.5deca-1,3-dien-2-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-({3-phenyl-1,4-diazaspiro4.5deca-1,3-dien-2-yl}sulfanyl)acetamidobenzoate
• F3168-0613
• 899935-22-9
• AKOS001793272
• ethyl 4-(2-((3-phenyl-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamido)benzoate
• ETHYL 4-[2-({3-PHENYL-1,4-DIAZASPIRO[4.5]DECA-1,3-DIEN-2-YL}SULFANYL)ACETAMIDO]BENZOATE

• Inchi： 1S/C25H27N3O3S/c1-2-31-24(30)19-11-13-20(14-12-19)26-21(29)17-32-23-22(18-9-5-3-6-10-18)27-25(28-23)15-7-4-8-16-25/h3,5-6,9-14H,2,4,7-8,15-17H2,1H3,(H,26,29)
• InChI Key： FOBAJLJOWFAJGR-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(=O)OCC)=CC=1)=O)C1C(C2C=CC=CC=2)=NC2(CCCCC2)N=1

Computed Properties

• Exact Mass: 449.17731291g/mol
• Monoisotopic Mass: 449.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on ethyl 4-2-({3-phenyl-1,4-diazaspiro4.5deca-1,3-dien-2-yl}sulfanyl)acetamidobenzoate

Ethyl 4-[2-({3-Phenyl-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-Yl}Sulfanyl)Acetamido]Benzoate: A Comprehensive Overview

Ethyl 4-[2-({3-Phenyl-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-Yl}Sulfanyl)Acetamido]Benzoate, with CAS No 899935-22-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzoate ester group, a sulfanyl (thioether) linkage, and a spirocyclic diazine moiety. The combination of these functional groups makes it a promising candidate for various applications in drug discovery and development.

The core structure of this compound is centered around the spiro[4.5]deca system, which is fused with a diazine ring system. This spiro arrangement provides a rigid framework that can potentially enhance the bioavailability and stability of the molecule. The presence of the phenyl group attached to the diazine ring further contributes to the compound's aromaticity and electronic properties, which are crucial for its interactions with biological targets.

Recent studies have highlighted the potential of Ethyl 4-[2-{(3-Phenyl-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-Yl}Sulfanyl)Acetamido]Benzoate as a modulator of key cellular pathways involved in inflammation and oxidative stress. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its ability to scavenge reactive oxygen species (ROS) suggests its potential utility in treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

The sulfanyl group in the molecule plays a pivotal role in its pharmacological activity. Sulfur-containing compounds are known for their ability to form strong covalent bonds with cysteine residues on target proteins, which can enhance selectivity and potency. In this case, the sulfanyl linkage not only stabilizes the overall structure but also serves as a reactive site for potential covalent interactions with cellular targets.

Another notable feature of Ethyl 4-[2-{(3-Phenyl-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-Yl}Sulfanyl)Acetamido]Benzoate is its benzoate ester group. Ester groups are commonly used in drug design to improve solubility and absorption profiles. The ethyl ester moiety in this compound likely enhances its bioavailability by increasing its lipophilicity without compromising its ability to cross biological membranes.

From a synthetic standpoint, the construction of this complex molecule involves multi-step organic synthesis techniques. The spirocyclic diazine core is typically synthesized via cyclization reactions involving appropriate diamine precursors and sulfur-containing reagents. Subsequent functionalization steps are then employed to introduce the sulfanyl and acetamido groups before final esterification to yield the benzoate derivative.

Preclinical studies have shown that Ethyl 4-[2-{(3-Phenyl-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-Yl}Sulfanyl)Acetamido]Benzoate demonstrates excellent pharmacokinetic properties, including favorable absorption rates and low clearance rates. These attributes make it an attractive candidate for further development into a therapeutic agent.

In terms of safety profile, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity against normal human cells while showing selective cytotoxicity against cancer cell lines. This selectivity is attributed to its ability to target specific pathways that are upregulated in malignant cells.

Looking ahead, ongoing research is focused on optimizing the chemical structure of Ethyl 4-[2-{(3-Phenyl-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-Yl}Sulfanyl)Acetamido]Benzoate to further enhance its therapeutic potential. Researchers are exploring modifications to the phenyl group and other substituents to improve potency and reduce off-target effects.

In conclusion, Ethyl 4-[2-{(3-(Phenyl)-1H-purinone)Sulfanyl}Acetamido]Benzoate (CAS No 899935−22−9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. As research continues to uncover new insights into its mechanism of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in various disease areas.